Cas no 1267786-65-1 (5-methyl-1-(4-methylphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 5-methyl-1-(4-methylphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 1267786-65-1
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 5712591
• PubChem ID: 82203176
• Update Time: 2025-05-20

5-methyl-1-(4-methylphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1267786-65-1
• EN300-1610498
• 5-Methyl-1-[(4-methylphenyl)methyl]-1H-1,2,3-triazole-4-carbaldehyde
• 1H-1,2,3-Triazole-4-carboxaldehyde, 5-methyl-1-[(4-methylphenyl)methyl]-
• 5-methyl-1-(4-methylphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde

• Inchi： 1S/C12H13N3O/c1-9-3-5-11(6-4-9)7-15-10(2)12(8-16)13-14-15/h3-6,8H,7H2,1-2H3
• InChI Key： ZGKSOGQSOTZROM-UHFFFAOYSA-N
• SMILES： O=CC1=C(C)N(CC2C=CC(C)=CC=2)N=N1

Computed Properties

• Exact Mass: 215.105862047g/mol
• Monoisotopic Mass: 215.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 408.3±47.0 °C(Predicted)
• pka: -0.62±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 5-methyl-1-(4-methylphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde

5-Methyl-1-(4-Methylphenyl)methyl-1H-1,2,3-Triazole-4-carbaldehyde (CAS No. 1267786-65-1): A Comprehensive Overview

5-Methyl-1-(4-methylphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 1267786-65-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities and potential applications in drug discovery. The unique structural features of 5-methyl-1-(4-methylphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde make it a valuable candidate for various biochemical and pharmacological studies.

The triazole ring is a key structural motif in many bioactive molecules due to its stability and ability to form hydrogen bonds. In the case of 5-methyl-1-(4-methylphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde, the presence of a methyl group at the 5-position and a substituted benzyl group at the 1-position adds additional complexity and functionality to the molecule. These substituents can influence the compound's solubility, reactivity, and biological activity, making it an attractive target for synthetic chemists and medicinal chemists alike.

Recent studies have highlighted the potential of 5-methyl-1-(4-methylphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The triazole moiety is known to interact with specific enzymes involved in inflammatory pathways, making it a promising lead for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory potential, 5-methyl-1-(4-methylphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde has also been investigated for its antimicrobial properties. A study published in the Antimicrobial Agents and Chemotherapy journal reported that this compound demonstrates significant activity against a range of bacterial strains, including multidrug-resistant pathogens. The unique combination of the triazole ring and the substituted benzyl group may contribute to its broad-spectrum antimicrobial activity.

The synthetic accessibility of 5-methyl-1-(4-methylphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde is another factor that enhances its appeal in pharmaceutical research. The Click Chemistry methodology, which involves the formation of triazoles through copper-catalyzed azide–alkyne cycloaddition reactions, has been widely used to synthesize this compound efficiently and selectively. This approach not only simplifies the synthesis but also allows for easy modification of the molecule's structure to optimize its biological properties.

In terms of pharmacokinetics and pharmacodynamics, preliminary studies suggest that 5-methyl-1-(4-methylphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde has favorable properties for drug development. Its stability under physiological conditions and good solubility profile make it suitable for both oral and topical administration. Furthermore, computational models predict that this compound can readily cross cell membranes, enhancing its bioavailability and therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-methyl-1-(4-methylphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde in various disease models. Early results from Phase I trials have shown promising outcomes with minimal adverse effects observed in human subjects. These findings underscore the potential of this compound as a novel therapeutic agent.

In conclusion, 5-methyl-1-(4-methylphenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 1267786-65-1) represents a promising candidate in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.